Cas no 1542-36-5 (2,5-Difluoro-4-nitroaniline)

2,5-Difluoro-4-nitroaniline structure
2,5-Difluoro-4-nitroaniline structure
Product Name:2,5-Difluoro-4-nitroaniline
CAS No:1542-36-5
Molecular Formula:C6H4N2O2F2
Molecular Weight:174.10496
MDL:MFCD11519059
CID:194317
PubChem ID:235930

2,5-Difluoro-4-nitroaniline Properties

Names and Identifiers

    • 2,5-Difluoro-4-nitroaniline
    • 3,6-DIFUORO-4-NITROANILINE
    • Benzenamine,2,5-difluoro-4-nitro-
    • 2,5-Difluoro-4-nitrobenzenamine
    • ZR BF EF DNW
    • NSC-37835
    • DTXSID40284589
    • SCHEMBL8698196
    • 2,5-difluoro-4-nitroaniline
    • BAA54236
    • BS-27403
    • CS-0148346
    • 1542-36-5
    • IBGGCVMFSJQOID-UHFFFAOYSA-N
    • MFCD11519059
    • A1-01154
    • A809515
    • EN300-90119
    • NSC37835
    • AKOS006282139
    • FT-0691454
    • DB-292288
    • MDL: MFCD11519059
    • InChIKey: IBGGCVMFSJQOID-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H4F2N2O2/c7-3-2-6(10(11)12)4(8)1-5(3)9/h1-2H,9H2
    • SMILES: C1=C(C(=CC(=C1N)F)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 174.02412
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 174.024
  • Heavy Atom Count: 12
  • Complexity: 185
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • PSA: 69.16
  • Refractive Index: 1.575
  • Boiling Point: 337.2°Cat760mmHg
  • Melting Point: 153-153.5 °C
  • Flash Point: 157.7°C
  • Density: 1.554

2,5-Difluoro-4-nitroaniline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ACK0-100mg
2,5-Difluoro-4-nitroaniline
1542-36-5 98%
100mg
$44.00 2025-02-25
A2B Chem LLC
AE82032-100mg
2,5-Difluoro-4-nitroaniline
1542-36-5 95%
100mg
$35.00 2024-04-20
Aaron
AR00ACSC-100mg
2,5-Difluoro-4-nitroaniline
1542-36-5 98%
100mg
$45.00 2025-01-23
abcr
AB540049-1 g
2,5-Difluoro-4-nitroaniline, 95%; .
1542-36-5 95%
1g
€167.80 2023-04-14
AK Scientific
AMTH281-250mg
2,5-Difluoro-4-nitroaniline
1542-36-5 97%
250mg
$94 2025-02-18
Alichem
A019147976-5g
2,5-Difluoro-4-nitroaniline
1542-36-5 95%
5g
734.39 USD
Ambeed
A277632-100mg
2,5-Difluoro-4-nitroaniline
1542-36-5 98%
100mg
$49.0 2024-08-03
Apollo Scientific
PC900013-1g
2,5-Difluoro-4-nitroaniline
1542-36-5 98%
1g
£204.00 2025-02-22
Chemenu
CM280376-5g
2,5-Difluoro-4-nitroaniline
1542-36-5 95%
5g
$667
Crysdot LLC
CD12138435-5g
2,5-Difluoro-4-nitroaniline
1542-36-5 95+%
5g
$706

2,5-Difluoro-4-nitroaniline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1542-36-5)2,5-Difluoro-4-nitroaniline
A809515
Purity:99%
Quantity:5g
Price($):464.0